Cas no 77355-00-1 (Benzaldehyde,4,4'-[1,4-butanediylbis(oxy)]bis-)

• Product Name: Benzaldehyde,4,4'-[1,4-butanediylbis(oxy)]bis-
• CAS No: 77355-00-1
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 549753
• PubChem ID: 6422930
• Update Time: 2025-04-19

Benzaldehyde,4,4'-[1,4-butanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4,4'-[1,4-butanediylbis(oxy)]bis-
• 4,4'-(1,4-Butanediyl)dioxydibenzaldehyde
• 4-[4-(4-formylphenoxy)butoxy]benzaldehyde
• 4,4'-butanediyldioxy-di-benzaldehyde
• 4,4'-(1,4-butanediylbisoxy)bisbenzaldehyde
• DTXSID60423675
• 1,4-Bis(4-formylphenoxy)butane
• CHEMBL2380531
• MFCD00021079
• SR-01000080476
• 4,4'-[Butane-1,4-diylbis(oxy)]dibenzaldehyde
• A839062
• SCHEMBL8551794
• 77355-00-1
• AKOS001595471
• 136596-26-4
• SR-01000080476-1
• 4,4-(1,4-Butanediyl)dioxydibenzaldehyde

• Inchi： 1S/C18H18O4/c19-13-15-3-7-17(8-4-15)21-11-1-2-12-22-18-9-5-16(14-20)6-10-18/h3-10,13-14H,1-2,11-12H2
• InChI Key： KOMWLJLDHRMKGZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCCCOC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 298.12100
• Monoisotopic Mass: 298.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 52.60000
• LogP: 3.54960